2-(chloromethyl)-N-(2-methoxyphenyl)-3H-benzimidazole-5-sulfonamide

• IUPAC Name: 2-(chloromethyl)-N-(2-methoxyphenyl)-3H-benzimidazole-5-sulfonamide
• InChI: InChI=1S/C15H14ClN3O3S/c1-22-14-5-3-2-4-12(14)19-23(20,21)10-6-7-11-13(8-10)18-15(9-16)17-11/h2-8,19H,9H2,1H3,(H,17,18)
• InChI Key: ZEFBUCARPDEMJD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NS(=O)(=O)C2=CC3=C(C=C2)N=C(N3)CCl
• Molecular Formula: C15H14ClN3O3S
• Molecular Weight: 351.8 g/mol

Description

2-(Chloromethyl)-N-(2-methoxyphenyl)-3H-benzimidazole-5-sulfonamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. In

Mechanism of Action

The mechanism of action of 2-(Chloromethyl)-N-(2-methoxyphenyl)-3H-benzimidazole-5-sulfonamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, such as carbonic anhydrases and metalloproteinases. This inhibition can lead to a range of biochemical and physiological effects, including anti-tumor and anti-inflammatory effects.
Biochemical and Physiological Effects:
2-(Chloromethyl)-N-(2-methoxyphenyl)-3H-benzimidazole-5-sulfonamide has been shown to have a range of biochemical and physiological effects. These effects include inhibition of carbonic anhydrase activity, inhibition of metalloproteinase activity, and anti-tumor and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(Chloromethyl)-N-(2-methoxyphenyl)-3H-benzimidazole-5-sulfonamide in lab experiments is its ability to selectively inhibit certain enzymes. This can make it a valuable tool for studying the role of these enzymes in various biological processes. However, one limitation of this compound is its potential toxicity, which can make it difficult to use in certain experiments.

Future Directions

There are many future directions for research on 2-(Chloromethyl)-N-(2-methoxyphenyl)-3H-benzimidazole-5-sulfonamide. One area of research is the development of new drug candidates based on this compound. Another area of research is the study of the compound's mechanisms of action and its interactions with other enzymes and proteins. Additionally, there is potential for the compound to be used in imaging techniques, such as positron emission tomography (PET), for the diagnosis and monitoring of certain diseases.

Synthesis Methods

The synthesis of 2-(Chloromethyl)-N-(2-methoxyphenyl)-3H-benzimidazole-5-sulfonamide involves the reaction of 2-methoxyphenylamine and 2-chloromethylbenzimidazole-5-sulfonic acid in the presence of a base such as sodium hydroxide. The resulting product is a white solid that can be purified by recrystallization.

Scientific Research Applications

2-(Chloromethyl)-N-(2-methoxyphenyl)-3H-benzimidazole-5-sulfonamide has been used in various scientific research applications. One of the most common applications is in the field of medicinal chemistry, where it has been studied for its potential as a drug candidate. This compound has shown promising results in preclinical studies for the treatment of various diseases, including cancer and infectious diseases.